![molecular formula C7H3ClN2OS B1333423 2,1,3-Benzothiadiazole-5-carbonyl chloride CAS No. 321309-31-3](/img/structure/B1333423.png)
2,1,3-Benzothiadiazole-5-carbonyl chloride
Overview
Description
2,1,3-Benzothiadiazole-5-carbonyl chloride is a chemical compound with the empirical formula C7H3ClN2OS . It is a solid substance with a characteristic odor . This compound is used as a reactant in the preparation of phthalazinones as PARP inhibitors for use in the treatment of cancer which is deficient in HR dependent DNA DSB repair pathway .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES stringO=C (Cl)C1=CC2=NSN=C2C=C1
. The InChI key for this compound is STVKFABXTFREFG-UHFFFAOYSA-N
. The molecular weight of this compound is 198.63 . Physical And Chemical Properties Analysis
This compound is a solid substance with a characteristic odor . The melting point of this compound is between 111 °C and 118 °C . The predicted boiling point is 297.6±13.0 °C . The predicted density of this compound is 1.577±0.06 g/cm3 .Scientific Research Applications
Photoluminescent Compounds and Light Technology
2,1,3-Benzothiadiazole (BTD) derivatives, including those related to 2,1,3-Benzothiadiazole-5-carbonyl chloride, play a crucial role in the chemistry of photoluminescent compounds. These derivatives are significant in the development of molecular organic electronic devices such as organic light-emitting diodes, solar cells, liquid crystals, dyes, and photovoltaic cells. Their synthesis, properties, and reactions are fundamental for designing advanced materials in light technology (Neto et al., 2013).
Molecular Organization in Solid State
The molecular organization of benzothiadiazole derivatives, including this compound, is extensively researched for applications in thin-film optoelectronic devices. Understanding the patterns of molecular association in these compounds is essential for developing more effective benzothiadiazoles. These studies show that molecular organization can be controlled in complex structures through specific interactions, making these derivatives valuable in creating new compounds with extended π-conjugation systems (Langis-Barsetti et al., 2017).
Coordination Chemistry and Crystal Engineering
Functionalized 2,1,3-Benzothiadiazoles are being explored for their potential in metal coordination chemistry and crystal engineering of organic solids. Novel types of coordination to metal centers and unique packing motifs in crystals are areas of active investigation. These advancements in coordination chemistry open up new prospects for the crystal engineering of organic solids (Bashirov et al., 2014).
Organic Optoelectronic Materials
The study of benzothiadiazole derivatives, such as this compound, has advanced the development of organic optoelectronic materials. These derivatives are important acceptor units used in creating photoluminescent compounds for organic light-emitting diodes, organic solar cells, and organic field-effect transistors. Their strong electron-withdrawing ability enhances the electronic properties of the resulting organic materials, making them key elements in the molecular construction of advanced optoelectronic devices (Zhang et al., 2020).
Fluorescent Sensors and Optical Sensing Applications
Benzothiadiazole-based fluorescent sensors, including those related to this compound, are being developed for the detection of toxic chemicals such as oxalyl chloride and phosgene. These sensors operate in a "turn-on" fluorescence mode due to specific intramolecular cyclization reactions. Such advances in fluorescent sensor technology are crucial for public health and safety, providing reliable detection methods for hazardous chemicals (Zhang et al., 2017).
Safety and Hazards
2,1,3-Benzothiadiazole-5-carbonyl chloride is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It can cause skin corrosion/irritation and serious eye damage/eye irritation . It can also cause specific target organ toxicity (single exposure), with the respiratory system being a target organ .
Mechanism of Action
Target of Action
It is used as a reactant in the preparation of phthalazinones , which are known to inhibit Poly (ADP-ribose) polymerase (PARP), a key protein involved in DNA repair .
Mode of Action
Its derivative, phthalazinones, act as parp inhibitors . These inhibitors bind to the catalytic site of PARP, preventing it from repairing DNA damage, which can lead to cell death, particularly in cancer cells deficient in homologous recombination repair .
Biochemical Pathways
The compound is involved in the synthesis of phthalazinones , which affect the DNA Damage Response (DDR) pathway. By inhibiting PARP, phthalazinones prevent the repair of single-strand DNA breaks.
Result of Action
Its derivative, phthalazinones, can lead to the accumulation of dna damage and ultimately cell death, especially in cells deficient in certain dna repair mechanisms .
properties
IUPAC Name |
2,1,3-benzothiadiazole-5-carbonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClN2OS/c8-7(11)4-1-2-5-6(3-4)10-12-9-5/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STVKFABXTFREFG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSN=C2C=C1C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70379957 | |
Record name | 2,1,3-benzothiadiazole-5-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70379957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
321309-31-3 | |
Record name | 2,1,3-benzothiadiazole-5-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70379957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 321309-31-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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